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Compound of Interest

Compound Name: Tridec-1-EN-5-one

Cat. No.: B15472840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tridec-1-en-5-one is a non-conjugated unsaturated ketone with the chemical formula C₁₃H₂₄O.

This document provides a comprehensive overview of its molecular characteristics, a detailed

experimental protocol for a general synthesis method applicable to this class of compounds,

and a discussion of the potential significance of non-conjugated unsaturated ketones in

synthetic chemistry and drug development. While specific biological activity for Tridec-1-en-5-
one is not extensively documented, the structural motif of a long-chain unsaturated ketone is of

interest in medicinal chemistry for the synthesis of complex molecular architectures.

Molecular Profile
Tridec-1-en-5-one is a 13-carbon chain molecule featuring a terminal double bond between

the first and second carbon atoms and a ketone functional group at the fifth carbon position. As

a non-conjugated or isolated enone, the double bond and the carbonyl group are separated by

more than one single bond, which influences its chemical reactivity compared to its conjugated

isomers.

Quantitative Data
The key molecular properties of Tridec-1-en-5-one are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₃H₂₄O ChemSrc

Molecular Weight 196.33 g/mol ChemSrc

CAS Number 38945-67-4 ChemSrc

Synthesis of Non-Conjugated Unsaturated Ketones
A general and effective method for the synthesis of non-conjugated unsaturated ketones, such

as Tridec-1-en-5-one, involves the Wacker oxidation of internal homoallyl alcohols. This

approach provides a regioselective route to this class of compounds.

Experimental Protocol: Synthesis of a Non-Conjugated
Ketone via Wacker Oxidation
This protocol is adapted from a general method for the synthesis of non-conjugated

unsaturated carbonyl compounds from internal homoallyl alcohols.

Materials:

Internal homoallyl alcohol (e.g., a suitable precursor to Tridec-1-en-5-one)

Palladium(II) chloride (PdCl₂)

Chromium trioxide (CrO₃)

Acetone

Water

Hydrochloric acid (HCl)

Diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate (MgSO₄)
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Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Reaction Setup: In a round-bottom flask, dissolve the internal homoallyl alcohol (1.0 mmol) in

a mixture of acetone (5 mL) and water (0.5 mL).

Catalyst and Oxidant Addition: To this solution, add palladium(II) chloride (0.1 mmol) and

chromium trioxide (0.5 mmol).

Reaction Execution: Stir the reaction mixture vigorously at room temperature and monitor the

progress by thin-layer chromatography (TLC).

Work-up: Upon completion of the reaction, quench the reaction by adding water (10 mL) and

extract the mixture with diethyl ether (3 x 15 mL).

Purification: Combine the organic layers and wash with saturated sodium bicarbonate

solution (2 x 10 mL) and brine (10 mL). Dry the organic layer over anhydrous magnesium

sulfate, filter, and concentrate under reduced pressure.

Chromatography: Purify the crude product by silica gel column chromatography using a

hexane-ethyl acetate gradient to yield the pure non-conjugated unsaturated ketone.

Characterization: Characterize the final product using spectroscopic methods such as ¹H

NMR, ¹³C NMR, and FT-IR to confirm its structure.

Logical Workflow for Synthesis and
Characterization
The general workflow for the synthesis and characterization of a non-conjugated unsaturated

ketone like Tridec-1-en-5-one can be visualized as a series of sequential steps, from the initial

reaction to the final product verification.
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Synthesis

Work-up & Purification

Characterization

Reaction Setup:
Dissolve homoallyl alcohol

in acetone/water

Add PdCl₂ and CrO₃

Stir at Room Temperature

Quench with Water

Extract with Diethyl Ether

Wash with NaHCO₃ and Brine

Dry and Concentrate

Column Chromatography

Pure Tridec-1-en-5-one

¹H and ¹³C NMR Spectroscopy FT-IR Spectroscopy Mass Spectrometry

Click to download full resolution via product page

A generalized workflow for the synthesis and characterization of Tridec-1-en-5-one.
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Relevance in Drug Development and Research
While specific biological activities of Tridec-1-en-5-one are not well-defined in publicly

available literature, the class of γ,δ-unsaturated ketones, to which it belongs, are valuable

intermediates in organic synthesis. Their utility is recognized in the construction of a variety of

molecular scaffolds.

γ,δ-Unsaturated ketones serve as versatile building blocks for the synthesis of heterocycles,

carbocycles, and natural products. The presence of both a double bond and a carbonyl group,

albeit non-conjugated, allows for a range of chemical transformations at two distinct reactive

sites. For drug development professionals, access to such intermediates is crucial for the

generation of novel molecular entities for screening and lead optimization. The long aliphatic

chain of Tridec-1-en-5-one could be exploited to impart lipophilicity in drug candidates,

potentially influencing their pharmacokinetic properties.

Safety and Handling
As with any chemical compound, Tridec-1-en-5-one should be handled with appropriate safety

precautions in a well-ventilated laboratory environment. Standard personal protective

equipment, including safety glasses, gloves, and a lab coat, should be worn. For detailed

safety information, it is recommended to consult the Safety Data Sheet (SDS) provided by the

supplier.

To cite this document: BenchChem. [An In-depth Technical Guide to Tridec-1-en-5-one].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15472840#tridec-1-en-5-one-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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